Cas no 101237-26-7 (1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)

• Product Name: 1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• CAS No: 101237-26-7
• MF: C₁₂H₉N₅O₃
• MW: 271.231561422348
• CID: 1131080
• Update Time: 2024-07-27

1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• 1,4-Benzenediamine, N1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-

• Inchi： 1S/C12H9N5O3/c13-7-1-3-8(4-2-7)14-9-5-6-10(17(18)19)12-11(9)15-20-16-12/h1-6,14H,13H2
• InChI Key： JAIKOGYNKXNUSJ-UHFFFAOYSA-N
• SMILES： C1(NC2C3C(C([N+]([O-])=O)=CC=2)=NON=3)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 271.07067

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Melting Point: 217-218 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 518.4±60.0 °C(Predicted)
• PSA: 120.11
• pka: 4.55±0.10(Predicted)